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Compound of Interest

Compound Name: 2-Propylphenol

Cat. No.: B147445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Propylphenol, also known as o-propylphenol, is an aromatic organic compound with the

chemical formula C₉H₁₂O. It is a member of the phenol class, where a propyl group is

substituted at the ortho position to the hydroxyl group.[1] In the realm of fragrance chemistry, 2-
propylphenol is valued for its distinct phenolic, medicinal, and smoky odor profile.[2] This

document provides detailed application notes and experimental protocols for the synthesis,

olfactory analysis, and potential application of 2-propylphenol in fragrance compositions. It is

intended to serve as a comprehensive resource for researchers and professionals in the fields

of fragrance chemistry, sensory science, and product development.

Physicochemical Properties and Olfactory Profile
A thorough understanding of the physicochemical properties of a fragrance ingredient is crucial

for its effective application. The key properties of 2-propylphenol are summarized in the table

below.
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Property Value Reference

CAS Number 644-35-9 [3][4]

Molecular Formula C₉H₁₂O [4]

Molecular Weight 136.19 g/mol [5]

Appearance
Colorless to light yellow clear

liquid
[6]

Odor Type Phenolic [2]

Odor Description Medicinal, phenolic, smoky [2]

Specific Gravity
0.99400 to 0.99700 @ 20.00

°C
[2][3]

Refractive Index
1.52500 to 1.52900 @ 20.00

°C
[2][3]

Boiling Point 224-226 °C [5]

Flash Point 93.33 °C (200.00 °F) TCC [2][3]

Synthesis of 2-Propylphenol
The synthesis of 2-propylphenol for fragrance applications requires a method that yields a

product of high purity, free from strong-smelling impurities. A common and effective route

involves a three-step process starting from phenol:

Williamson Ether Synthesis to form allyl phenyl ether.

Claisen Rearrangement of allyl phenyl ether to yield o-allylphenol.

Catalytic Hydrogenation of o-allylphenol to produce 2-propylphenol.
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Step 1: Williamson Ether Synthesis

Step 2: Claisen Rearrangement

Step 3: Catalytic Hydrogenation

Phenol
Allyl Phenyl EtherBase (e.g., NaOH)

Allyl Bromide

o-AllylphenolHeat (Δ)

2-PropylphenolH₂ / Pd-C

Click to download full resolution via product page

Diagram 1: Synthetic pathway for 2-Propylphenol.

Experimental Protocols
Protocol 1: Synthesis of Allyl Phenyl Ether (Williamson Ether Synthesis)

This protocol describes the synthesis of allyl phenyl ether from phenol and allyl bromide using

a phase transfer catalyst.

Materials:

Phenol

Allyl bromide

Sodium hydroxide (NaOH)

Phase transfer catalyst (e.g., Aliquat 336)

Solvent (e.g., dichloromethane)

Deionized water

Anhydrous magnesium sulfate (MgSO₄)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b147445?utm_src=pdf-body-img
https://www.benchchem.com/product/b147445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator.

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve

phenol in the chosen solvent.

Add an aqueous solution of sodium hydroxide to deprotonate the phenol, forming sodium

phenoxide.

Add the phase transfer catalyst to the mixture.

Slowly add allyl bromide to the reaction mixture.

Heat the mixture to reflux and maintain for a specified time, monitoring the reaction progress

by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with deionized water to remove the

base and salt.

Separate the organic layer and wash it with a brine solution.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to obtain crude allyl phenyl ether.

Purify the product by vacuum distillation.

Protocol 2: Synthesis of o-Allylphenol (Claisen Rearrangement)

This protocol details the thermal rearrangement of allyl phenyl ether to o-allylphenol.

Materials:

Allyl phenyl ether
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High-boiling point solvent (e.g., N,N-diethylaniline or 1,2-dichlorobenzene) (optional, can be

performed neat)

Round-bottom flask, reflux condenser, heating mantle, distillation apparatus.

Procedure:

Place allyl phenyl ether in a round-bottom flask equipped with a reflux condenser.

If using a solvent, add it to the flask.

Heat the mixture to a high temperature (typically 180-220 °C) and maintain reflux.[7]

Monitor the progress of the rearrangement by TLC or GC analysis.

Once the rearrangement is complete, cool the reaction mixture.

If a solvent was used, remove it by distillation.

Purify the resulting o-allylphenol by vacuum distillation.

Protocol 3: Synthesis of 2-Propylphenol (Catalytic Hydrogenation)

This protocol describes the hydrogenation of the allyl group of o-allylphenol to a propyl group.

Materials:

o-Allylphenol

Palladium on carbon (Pd/C) catalyst (5-10 wt%)

Solvent (e.g., ethanol, ethyl acetate)

Hydrogen gas (H₂)

Hydrogenation apparatus (e.g., Parr hydrogenator or a balloon hydrogenation setup)

Filtration setup (e.g., Celite pad)
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Rotary evaporator.

Procedure:

Dissolve o-allylphenol in a suitable solvent in a hydrogenation flask.

Carefully add the Pd/C catalyst to the solution.

Seal the flask and connect it to the hydrogenation apparatus.

Purge the system with an inert gas (e.g., nitrogen or argon) and then introduce hydrogen gas

to the desired pressure.

Stir the reaction mixture vigorously at room temperature until the uptake of hydrogen ceases.

Monitor the reaction by TLC or GC to confirm the disappearance of the starting material.

Once the reaction is complete, carefully vent the hydrogen and purge the system with an

inert gas.

Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

Rinse the filter cake with the solvent.

Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to

yield 2-propylphenol.

If necessary, further purify the product by vacuum distillation.

Olfactory Analysis of 2-Propylphenol
The olfactory properties of 2-propylphenol are critical for its application in fragrances. Gas

Chromatography-Olfactometry (GC-O) is a powerful technique used to identify and characterize

odor-active compounds.
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Diagram 2: Workflow for Gas Chromatography-Olfactometry.

Experimental Protocol
Protocol 4: Determination of Odor Threshold by Gas Chromatography-Olfactometry (GC-O)
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This protocol outlines the procedure for determining the odor detection threshold of 2-
propylphenol in air using GC-O with an internal standard.

Materials and Equipment:

Gas chromatograph equipped with a flame ionization detector (FID) and a sniffing port.

Appropriate GC column (e.g., DB-FFAP, DB-1701, or DB-5).

2-Propylphenol

Internal standard with a known odor threshold (e.g., (E)-dec-2-enal).

Solvent (e.g., dichloromethane).

Microsyringes for injection.

Trained sensory panelists.

Procedure:

Sample Preparation: Prepare a stock solution of 2-propylphenol and the internal standard

in the solvent at known concentrations. Create a series of stepwise dilutions (e.g., 1:2 v/v) of

the stock solution.

GC-O Analysis:

Inject a sample of the highest concentration onto the GC column.

The effluent from the column is split between the FID and the sniffing port.

A trained panelist sniffs the effluent at the sniffing port and records the retention time and

odor description for any detected aroma.

The FID provides a chromatogram showing the peaks corresponding to the separated

compounds.

Flavor Dilution (FD) Factor Determination:
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Continue injecting successively more dilute samples until no odor is perceived at the

sniffing port for both the 2-propylphenol and the internal standard.

The Flavor Dilution (FD) factor is the last dilution at which the odor was detected.

Odor Threshold Calculation: The odor threshold (OT) of 2-propylphenol in air can be

calculated using the following equation:

OTodorant = (OTSTD × Codorant × FDSTD) / (CSTD × FDodorant)

Where:

OTodorant = Odor threshold of 2-propylphenol

OTSTD = Odor threshold of the internal standard

Codorant = Concentration of 2-propylphenol in the initial solution

CSTD = Concentration of the internal standard in the initial solution

FDodorant = FD factor of 2-propylphenol

FDSTD = FD factor of the internal standard

Application in Fragrance Compositions
2-Propylphenol can be used to impart smoky, medicinal, and phenolic notes to a variety of

fragrance types, particularly those with leather, woody, or spicy accords. Due to its potent odor,

it is typically used at low concentrations.

Usage Levels
While specific concentration limits for 2-propylphenol in all fragrance applications are not

publicly available from bodies like the International Fragrance Association (IFRA), data from its

use as a flavoring agent can provide some guidance on safe intake levels. The Maximised

Survey-derived Daily Intakes (MSDI) are 0.12 µ g/capita/day for the EU and 1.00 µ g/capita/day

for the USA.[8] As a FEMA GRAS flavoring substance, it has been approved for use in
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condiments and relishes at levels up to 2.00 ppm.[3][8] In fragrance formulations, it is likely

used at trace amounts to add complexity and a specific character.

Stability in Formulations
Phenolic compounds, including 2-propylphenol, can be susceptible to oxidation and may

cause discoloration in certain cosmetic bases, particularly under exposure to light and in

alkaline conditions.[9]

General Stability Considerations:

pH: Phenols are generally more stable in acidic to neutral pH formulations. In alkaline

conditions, they are more prone to oxidation, which can lead to a change in color and odor.

Antioxidants: The inclusion of antioxidants (e.g., BHT, tocopherol) in a fragrance concentrate

or the final product base can help to mitigate oxidative degradation.

Light Exposure: Protection from UV light is recommended, either through the use of UV

absorbers in the formulation or by using opaque or UV-protective packaging.

Base Compatibility: Compatibility testing in the final product base (e.g., alcoholic solution,

lotion, soap) is essential to evaluate potential discoloration, changes in viscosity, and

olfactory stability over time.

Protocol 5: Stability Testing of 2-Propylphenol in a Fragrance Base

This protocol provides a general framework for assessing the stability of 2-propylphenol in a

representative fragrance base.

Materials:

2-Propylphenol

Fragrance base (e.g., ethanol/water for fine fragrance, a simple lotion base)

Control sample (fragrance base without 2-propylphenol)

Storage containers (glass, appropriate for the base)
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Incubators/ovens for accelerated stability testing (e.g., at 40°C)

UV light chamber

Instrumentation for analysis (GC-MS, colorimeter, viscometer, pH meter)

Trained sensory panel.

Procedure:

Sample Preparation: Prepare samples of the fragrance base containing 2-propylphenol at a

representative concentration. Also, prepare control samples of the base without 2-
propylphenol.

Storage Conditions: Store the samples under various conditions:

Room temperature (e.g., 20-25°C) with and without light exposure.

Accelerated conditions (e.g., 40°C) in the dark.

In a UV light chamber to simulate exposure to sunlight.

Evaluation at Time Intervals: Evaluate the samples at regular intervals (e.g., 0, 1, 2, 4, 8, and

12 weeks).

Analytical and Sensory Assessment:

Visual Assessment: Observe any changes in color, clarity, and phase separation.

Physicochemical Analysis: Measure pH and viscosity.

Chemical Analysis (GC-MS): Quantify the concentration of 2-propylphenol to assess for

degradation.

Sensory Evaluation: A trained panel should evaluate the odor profile of the samples

compared to a freshly prepared standard to detect any changes in scent character or

intensity.
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Conclusion
2-Propylphenol is a valuable specialty ingredient in the perfumer's palette, offering a unique

combination of smoky, medicinal, and phenolic notes. Its successful application relies on a

comprehensive understanding of its synthesis, olfactory properties, and stability in various

formulations. The protocols and application notes provided in this document offer a

foundational framework for researchers and fragrance chemists to explore the potential of 2-
propylphenol in creating innovative and complex fragrance compositions. Further research

into its use levels in specific applications and its interactions within complex fragrance matrices

will continue to expand its utility in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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